Cas no 1365632-49-0 (N-[5-[(4-Bromo-3-methylphenyl)methyl]-2-thiazolyl]-6-chloro-3-pyridinecarboxamide)

• Product Name: N-[5-[(4-Bromo-3-methylphenyl)methyl]-2-thiazolyl]-6-chloro-3-pyridinecarboxamide
• CAS No: 1365632-49-0
• MF: C₁₇H₁₃BrClN₃OS
• MW: 422.726620435715
• CID: 5452153
• PubChem ID: 52648386
• Update Time: 2025-06-11

N-[5-[(4-Bromo-3-methylphenyl)methyl]-2-thiazolyl]-6-chloro-3-pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS008138480
• 1365632-49-0
• N-[5-[(4-bromo-3-methylphenyl)methyl]-1,3-thiazol-2-yl]-6-chloropyridine-3-carboxamide
• Z452571510
• N-{5-[(4-BROMO-3-METHYLPHENYL)METHYL]-1,3-THIAZOL-2-YL}-6-CHLOROPYRIDINE-3-CARBOXAMIDE
• EN300-26612855
• N-[5-[(4-Bromo-3-methylphenyl)methyl]-2-thiazolyl]-6-chloro-3-pyridinecarboxamide

• Inchi： 1S/C17H13BrClN3OS/c1-10-6-11(2-4-14(10)18)7-13-9-21-17(24-13)22-16(23)12-3-5-15(19)20-8-12/h2-6,8-9H,7H2,1H3,(H,21,22,23)
• InChI Key： BCKXPBHBGFSXBD-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=CC=C1C(NC1=NC=C(CC2=CC=C(Br)C(C)=C2)S1)=O

Computed Properties

• Exact Mass: 420.96512g/mol
• Monoisotopic Mass: 420.96512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.577±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 5.23±0.70(Predicted)

Additional information on N-[5-[(4-Bromo-3-methylphenyl)methyl]-2-thiazolyl]-6-chloro-3-pyridinecarboxamide

Research Brief on N-[5-[(4-Bromo-3-methylphenyl)methyl]-2-thiazolyl]-6-chloro-3-pyridinecarboxamide (CAS: 1365632-49-0)

Recent studies on the compound N-[5-[(4-Bromo-3-methylphenyl)methyl]-2-thiazolyl]-6-chloro-3-pyridinecarboxamide (CAS: 1365632-49-0) have highlighted its potential as a promising therapeutic agent in the field of chemical biology and medicinal chemistry. This small molecule, characterized by its unique thiazolyl and pyridinecarboxamide structure, has been investigated for its biological activity, particularly in targeting specific protein kinases involved in disease pathways. The compound's molecular design suggests high selectivity and potency, making it a candidate for further drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the inhibitory effects of this compound on a range of kinase targets. The study employed in vitro enzymatic assays and cell-based models to evaluate its efficacy. Results demonstrated significant inhibition of target kinases at nanomolar concentrations, with minimal off-target effects. The compound's pharmacokinetic properties, including its metabolic stability and bioavailability, were also assessed, showing favorable profiles for oral administration.

Another recent investigation, detailed in Bioorganic & Medicinal Chemistry Letters, focused on the structural optimization of N-[5-[(4-Bromo-3-methylphenyl)methyl]-2-thiazolyl]-6-chloro-3-pyridinecarboxamide to enhance its binding affinity and reduce potential toxicity. Through structure-activity relationship (SAR) studies, researchers identified key modifications that improved the compound's therapeutic index. These findings are critical for advancing the molecule into preclinical development stages.

Furthermore, computational modeling and molecular docking studies have provided insights into the compound's interaction with its biological targets. These simulations revealed that the bromo-methylphenyl and thiazolyl moieties play pivotal roles in stabilizing the ligand-protein complex, thereby enhancing inhibitory activity. Such detailed mechanistic understanding is invaluable for designing next-generation derivatives with improved efficacy.

In summary, N-[5-[(4-Bromo-3-methylphenyl)methyl]-2-thiazolyl]-6-chloro-3-pyridinecarboxamide represents a promising scaffold for kinase inhibitor development. Its robust activity, coupled with favorable pharmacokinetic properties, positions it as a strong candidate for further investigation in therapeutic applications, particularly in oncology and inflammatory diseases. Future research should focus on in vivo efficacy studies and toxicological assessments to validate its clinical potential.